3-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzamide

• IUPAC Name: 3-bromo-N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]benzamide
• InChI: InChI=1S/C18H18BrNO2/c1-12(20-18(21)15-3-2-4-16(19)11-15)9-13-5-6-17-14(10-13)7-8-22-17/h2-6,10-12H,7-9H2,1H3,(H,20,21)
• InChI Key: GCXQIJLMCVQDJK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCC2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C18H18BrNO2
• Molecular Weight: 360.2 g/mol

Description

The compound “3-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzamide” is a benzofuran derivative. Benzofuran is a heterocyclic compound that is found in many natural products and synthetic compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Scientific Research Applications

Antiviral Activity

Benzofuran derivatives, including 5-bromo-2,3-dihydrobenzofuran, have demonstrated antiviral properties. For instance, compound 56, a benzofuran derivative found in Eupatorium adenophorum, exhibits antiviral effects against respiratory syncytial virus (RSV) strains. .

Medicinal Chemistry and Drug Prospects

Benzofuran compounds serve as essential structural units in various biologically active natural medicines and synthetic chemical raw materials. Researchers have explored the diverse pharmacological activities of benzofuran derivatives, making them promising candidates for drug development. Notably, 5-bromo-2,3-dihydrobenzofuran has been investigated as an intermediate for several important drugs, including:

• .

Synthetic Chemistry

Recent advances in synthetic methods have enabled the construction of benzofuran rings. For instance:

• .

Fine Chemical Synthesis

Researchers have utilized 5-bromo-2,3-dihydrobenzofuran as a fine chemical intermediate. .

Biological Activities

The relationship between the bioactivities of benzofuran derivatives and their structures remains an active area of study. .

Other Applications

While the above fields highlight key areas of research, 5-bromo-2,3-dihydrobenzofuran may find applications beyond those mentioned. Researchers continue to explore its potential in diverse contexts.

Future Directions

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets. Therefore, there is potential for future research in this area.

Mechanism of Action

Target of Action

The primary targets of the compound “3-bromo-N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)benzamide” are currently unknown. This compound is a derivative of benzofuran, a class of compounds that have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . .

Mode of Action

Benzofuran derivatives are known to interact with their targets through various mechanisms, including free radical reactions and nucleophilic substitutions . The compound may also undergo reactions at the benzylic position, which can be resonance stabilized .

Biochemical Pathways

Benzofuran derivatives have been shown to affect a variety of pathways due to their diverse pharmacological activities

Pharmacokinetics

As a benzofuran derivative, it is expected to have good bioavailability due to the lipophilic nature of the benzofuran ring . .

Result of Action

Given its structural similarity to other benzofuran derivatives, it may exhibit similar biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral effects . .